Cas no 98300-40-4 (1-(2,3-Dimethoxy-6-nitrophenyl)ethanone)

• Product Name: 1-(2,3-Dimethoxy-6-nitrophenyl)ethanone
• CAS No: 98300-40-4
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1094752
• PubChem ID: 13558272
• Update Time: 2025-05-24

1-(2,3-Dimethoxy-6-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethoxy-6-nitrophenyl)ethanone
• 1-(2,3-dimethoxy-6-nitro-phenyl)-ethanone
• SCHEMBL340248
• 2',3'-dimethoxy-6'-nitroacetophenone
• 98300-40-4
• 1-(2,3-dimethoxy-6-nitrophenyl)ethan-1-one
• DB-120825

• Inchi： 1S/C10H11NO5/c1-6(12)9-7(11(13)14)4-5-8(15-2)10(9)16-3/h4-5H,1-3H3
• InChI Key： JTYVOUDOGJPFSJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1C(C)=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-(2,3-Dimethoxy-6-nitrophenyl)ethanone

Comprehensive Overview of 1-(2,3-Dimethoxy-6-nitrophenyl)ethanone (CAS No. 98300-40-4): Properties, Applications, and Industry Insights

1-(2,3-Dimethoxy-6-nitrophenyl)ethanone (CAS No. 98300-40-4) is a specialized organic compound widely recognized for its unique structural features and versatile applications in chemical synthesis. This nitroaromatic ketone derivative is characterized by its dimethoxy and nitro functional groups, which contribute to its reactivity and utility in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-(2,3-dimethoxy-6-nitrophenyl)ethanone", "CAS 98300-40-4 applications", and "nitroaromatic compounds in drug development", reflecting its growing relevance.

The compound's molecular structure, featuring an acetyl group attached to a nitro-substituted benzene ring, makes it a valuable intermediate in organic chemistry. Recent studies highlight its role in the synthesis of heterocyclic compounds, particularly in the development of bioactive molecules. With increasing interest in green chemistry, researchers are exploring eco-friendly methods to produce 1-(2,3-dimethoxy-6-nitrophenyl)ethanone, aligning with global sustainability trends. Searches for "environmentally friendly synthesis of nitroaromatics" and "CAS 98300-40-4 solubility" underscore these priorities.

In the pharmaceutical sector, 1-(2,3-dimethoxy-6-nitrophenyl)ethanone serves as a precursor for antimicrobial agents and central nervous system (CNS) drugs. Its nitro group facilitates redox reactions, enabling the creation of compounds with potential therapeutic effects. Industry forums often discuss queries such as "nitroaromatic intermediates in drug discovery" and "CAS 98300-40-4 safety data", emphasizing the need for detailed technical profiles. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to validate its purity and structure.

Beyond pharmaceuticals, this compound finds applications in advanced material science, particularly in the design of photoactive materials and organic semiconductors. The nitro and methoxy groups enhance electron delocalization, making it suitable for optoelectronic devices. Recent publications on "nitroaromatics in OLEDs" and "CAS 98300-40-4 thermal stability" reflect emerging research directions. Additionally, its compatibility with polymer chemistry opens avenues for innovative coatings and adhesives.

Regulatory and safety considerations for 1-(2,3-dimethoxy-6-nitrophenyl)ethanone are critical for industrial handling. While not classified as hazardous under standard protocols, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. FAQs like "CAS 98300-40-4 storage guidelines" and "nitroaromatic compound handling" are prevalent among laboratory professionals. Collaborative efforts between academia and industry continue to expand its applications, driven by innovations in catalytic synthesis and process optimization.

In summary, 1-(2,3-dimethoxy-6-nitrophenyl)ethanone (CAS No. 98300-40-4) exemplifies the intersection of organic chemistry and applied science. Its multifaceted roles in drug development, material engineering, and sustainable chemistry position it as a compound of enduring significance. As research evolves, keywords such as "nitroaromatic derivatives 2024 trends" and "CAS 98300-40-4 suppliers" will likely dominate search engines, reflecting its dynamic industrial footprint.